Cas no 2580099-07-4 ((1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride)

• Product Name: (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride
• CAS No: 2580099-07-4
• MF: C₇H₁₅ClFN
• MW: 167.652104616165
• MDL: MFCD33020017
• CID: 5639070
• PubChem ID: 155858366
• Update Time: 2025-05-24

(1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580099-07-4
• EN300-27695262
• (1R,2R)-2-FLUORO-N-METHYLCYCLOHEXAN-1-AMINE HYDROCHLORIDE
• (1R,2R)-2-Fluoro-N-methylcyclohexan-1-amine;hydrochloride
• rac-(1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride
• AT34248
• EN300-27780698
• rac-(1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride, trans
• (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride

• MDL： MFCD33020017
• Inchi： 1S/C7H14FN.ClH/c1-9-7-5-3-2-4-6(7)8;/h6-7,9H,2-5H2,1H3;1H/t6-,7-;/m1./s1
• InChI Key： ZDIKVJLMYZYLCI-ZJLYAJKPSA-N
• SMILES： Cl.F[C@@H]1CCCC[C@H]1NC

Computed Properties

• Exact Mass: 167.0877053g/mol
• Monoisotopic Mass: 167.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride

Introduction to (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride (CAS No. 2580099-07-4)

(1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride, identified by its CAS number 2580099-07-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of fluoro-substituted amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its chiral center and fluoro group, contribute to its unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride involve meticulous chemical processes that ensure high purity and yield. The presence of the fluoro group at the 2-position of the cyclohexane ring introduces specific electronic and steric effects that modulate the compound's interactions with biological targets. This has led to its investigation in various pharmacological studies aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in fluoro-substituted compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The chiral configuration of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride further adds to its complexity and potential for developing enantiomerically pure drugs. Such drugs are often more effective and have fewer side effects compared to racemic mixtures.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that fluoro-substituted amines can interact with neurotransmitter systems, potentially leading to the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease. The chiral center in (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride plays a crucial role in determining its pharmacological activity, making it an attractive candidate for further investigation.

The pharmaceutical industry has been actively exploring novel scaffolds for drug development, and fluoro-substituted amines have emerged as a promising class of compounds. The structural versatility of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride allows for modifications that can fine-tune its pharmacological properties. This flexibility has enabled researchers to design derivatives with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry have also facilitated the study of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective drug candidates and have accelerated the drug discovery process.

The synthesis of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group is particularly challenging due to its high reactivity and sensitivity to environmental factors. However, recent improvements in synthetic methodologies have made it possible to produce this compound in high yields with excellent purity.

The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. This solubility is crucial for ensuring adequate bioavailability when administered orally or intravenously. The stability of the hydrochloride salt also contributes to its suitability for industrial-scale production.

One area where this compound has shown particular promise is in the treatment of infectious diseases. Fluoro-substituted amines have been found to exhibit broad-spectrum antimicrobial activity, making them effective against a variety of bacteria, fungi, and viruses. The unique structure of (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways.

The development of new antibiotics is critical due to the increasing prevalence of antibiotic-resistant strains. The investigation of compounds like (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride offers hope for discovering novel antimicrobial agents that can combat these resistant pathogens.

In conclusion, (1R,2R)-2-fluoro-N-methylcyclohexan-1-amine hydrochloride (CAS No. 2580099-07-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for drug discovery, particularly in the treatment of neurological disorders and infectious diseases. Advances in synthetic chemistry and computational modeling continue to enhance our understanding and utilization of this compound.